Cas no 1261893-77-9 (2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid
• CAS No: 1261893-77-9
• MF: C₁₅H₉FO₆
• MW: 304.226768255234
• MDL: MFCD18322528
• CID: 2622264
• PubChem ID: 53228347
• Update Time: 2025-05-24

2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro[1,1'-biphenyl]-2,3',5'-tricarboxylic acid
• 2-(3,5-DICARBOXYPHENYL)-5-FLUOROBENZOIC ACID
• MFCD18322528
• 1261893-77-9
• 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid, 95%
• DTXSID90691880
• 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid

• MDL： MFCD18322528
• Inchi： 1S/C15H9FO6/c16-10-1-2-11(12(6-10)15(21)22)7-3-8(13(17)18)5-9(4-7)14(19)20/h1-6H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： XVEBTJIOHIZXIY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 304.03831616Da
• Monoisotopic Mass: 304.03831616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid

Research Briefing on 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid (CAS: 1261893-77-9) in Chemical Biology and Pharmaceutical Applications

2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid (CAS: 1261893-77-9) is a fluorinated benzoic acid derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features multiple carboxyl groups and a fluorine atom, which contribute to its reactivity and ability to interact with biological targets. Recent studies have explored its role as a building block for drug development, particularly in the design of enzyme inhibitors and metal-organic frameworks (MOFs) for drug delivery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid as a scaffold for developing novel kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against a panel of kinases implicated in cancer progression. The results demonstrated that the fluorinated benzoic acid core enhanced binding affinity to the ATP-binding sites of specific kinases, with one derivative showing promising IC50 values in the nanomolar range. Molecular docking studies further revealed that the carboxyl groups formed critical hydrogen bonds with key residues in the kinase active site.

In the field of materials science, this compound has been utilized in the synthesis of luminescent MOFs. A 2024 study in Advanced Functional Materials reported the development of a MOF incorporating 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid as a linker. The resulting MOF exhibited excellent stability and pH-responsive drug release properties, making it a potential candidate for targeted cancer therapy. The fluorine atom was found to modulate the electronic properties of the framework, enhancing its interactions with chemotherapeutic agents such as doxorubicin.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of this compound. Research published in Drug Metabolism and Disposition (2023) indicated that the fluorinated aromatic ring improved metabolic resistance to cytochrome P450 enzymes, suggesting potential advantages for oral administration. However, the study also noted that the multiple carboxyl groups could limit membrane permeability, highlighting the need for prodrug strategies in future formulations.

Ongoing research is exploring the application of 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid in radiopharmaceuticals. Preliminary results from a 2024 conference presentation at the Society of Nuclear Medicine and Molecular Imaging (SNMMI) showed that the compound could be labeled with fluorine-18 for positron emission tomography (PET) imaging. The carboxyl groups provided convenient sites for chelating radiometals, while the fluorine atom allowed for direct isotopic substitution, creating a versatile platform for diagnostic agent development.

In conclusion, 2-(3,5-Dicarboxyphenyl)-5-fluorobenzoic acid (CAS: 1261893-77-9) represents a multifunctional compound with significant potential in drug discovery and biomedical applications. Its unique chemical properties enable diverse applications ranging from small-molecule therapeutics to advanced drug delivery systems. Future research directions may focus on optimizing its pharmacokinetic profile and expanding its utility in theranostic approaches that combine therapeutic and diagnostic capabilities.